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Compound of Interest

Compound Name: Isonox

CAS No.: 56335-22-9

Cat. No.: B1238518

Get Quote

For researchers, scientists, and drug development professionals seeking to ensure the long-

term stability of their formulations, selecting the appropriate antioxidant is a critical decision.

This guide provides an objective comparison of the long-term stability of Isonox-branded

antioxidants, with a focus on Isonox 133, against a well-established alternative, Irganox 1076.

This comparison is supported by experimental data and detailed methodologies to aid in the

selection of the most suitable stabilizer for your application.

Comparative Analysis of Isonox 133 and Irganox
1076
Isonox 133 and Irganox 1076 are both hindered phenolic primary antioxidants designed to

protect organic materials from thermo-oxidative degradation. However, they differ in their

chemical composition, which can influence their performance in various applications. Isonox
133 is a mixture of hindered phenols, including 10-12.5% 2,4,6-tri-tert-butylphenol, and is often

utilized as a fuel stabilizer.[1] In contrast, Irganox 1076 is a single, high-molecular-weight

compound, octadecyl-3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate, widely used in plastics

and elastomers.[2][3][4][5][6]
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The long-term stability of a polymer formulation is often assessed by its resistance to oxidation

over time, particularly at elevated temperatures. A key performance indicator is the Oxidation

Induction Time (OIT), which measures the time until the onset of rapid oxidation.[7][8] While

direct comparative studies on the long-term heat aging of Isonox 133 and Irganox 1076 in the

same polymer matrix are not readily available in the public domain, the following table

summarizes their key characteristics based on available data.

Property Isonox 133 Irganox 1076

Chemical Composition

Mixture of hindered phenols

(including 10-12.5% 2,4,6-tri-

tert-butylphenol)[1]

Octadecyl-3-(3,5-di-tert-butyl-

4-hydroxyphenyl)propionate[2]

[3][4][5][6]

CAS Number 60083-44-5[9][10] 2082-79-3[5][11]

Primary Function
Antioxidant, fuel stabilizer[1]

[12]

Primary antioxidant for

processing and long-term

thermal stabilization[2][3]

Key Features

Effective in stabilizing fuels

against gum and peroxide

formation.[1]

Non-discoloring, odorless, low

volatility, high resistance to

extraction.[2][3][4]

Typical Applications
Gasoline, diesel, jet fuels.[1]

[12]

Polyolefins (polypropylene,

polyethylene), elastomers,

adhesives.[2][3][4]

Experimental Protocols for Long-Term Stability
Testing
To rigorously evaluate the long-term stability of antioxidants like Isonox and its alternatives, a

well-defined experimental protocol is essential. The following methodology is based on

industry-standard practices for assessing the thermo-oxidative stability of stabilized polymers.

Objective:
To compare the long-term thermal stability of polypropylene (PP) formulations containing

Isonox 133 and Irganox 1076.
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Materials:
Unstabilized polypropylene (PP) powder

Isonox 133

Irganox 1076

Processing aid (e.g., calcium stearate)

Solvent for antioxidant dissolution (e.g., chloroform or toluene)

Equipment:
Twin-screw extruder

Injection molding machine

Forced-air convection oven

Differential Scanning Calorimeter (DSC)

Tensile testing machine

Colorimeter

Procedure:
Sample Preparation:

Prepare three formulations:

Control: Unstabilized PP + processing aid.

Formulation A: PP + 0.1% w/w Isonox 133 + processing aid.

Formulation B: PP + 0.1% w/w Irganox 1076 + processing aid.

Dry-blend the components for each formulation.
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Melt-compound each formulation using a twin-screw extruder at a specified temperature

profile (e.g., 180-220°C).

Injection mold the compounded pellets into standard test specimens (e.g., tensile bars,

plaques).

Accelerated Oven Aging:

Place the test specimens in a forced-air convection oven at a constant elevated

temperature (e.g., 135°C or 150°C).

Remove specimens at predetermined time intervals (e.g., 0, 100, 250, 500, 750, 1000

hours).

Performance Evaluation:

Oxidation Induction Time (OIT):

Measure the OIT of the aged specimens using a DSC according to ASTM D3895.[13] A

longer OIT indicates better remaining oxidative stability.

Mechanical Properties:

Conduct tensile testing on the aged tensile bars to measure properties such as tensile

strength and elongation at break. A smaller change in these properties over time

indicates better stability.

Color Change:

Measure the color of the aged plaques using a colorimeter to quantify any yellowing or

discoloration.

Mechanism of Action of Hindered Phenolic
Antioxidants
Hindered phenolic antioxidants, the class to which both Isonox and Irganox belong, function by

interrupting the free-radical chain reactions that lead to polymer degradation. The following
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diagram illustrates this general mechanism.
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Caption: Mechanism of a hindered phenolic antioxidant.

Conclusion
The selection of an appropriate antioxidant is a multifaceted process that requires careful

consideration of the application, processing conditions, and long-term performance

requirements. While Isonox 133 is an effective stabilizer for fuels, for applications demanding

high thermal stability in solid polymers like polypropylene, a high-molecular-weight, low-

volatility antioxidant such as Irganox 1076 is generally preferred. The provided experimental

protocol offers a framework for conducting robust, in-house evaluations to determine the most

suitable antioxidant for your specific needs, ensuring the longevity and performance of your

products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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